Cas no 28747-52-6 (4-Pyrimidinecarboxaldehyde,5-([1,1'-biphenyl]-4-ylmethyl)-1,2,3,6-tetrahydro-6-oxo-2-thioxo-)

• Product Name: 4-Pyrimidinecarboxaldehyde,5-([1,1'-biphenyl]-4-ylmethyl)-1,2,3,6-tetrahydro-6-oxo-2-thioxo-
• CAS No: 28747-52-6
• MF: C₁₈H₁₄N₂O₂S
• MW: 322.380962848663
• CID: 288474
• PubChem ID: 5042521
• Update Time: 2025-04-19

4-Pyrimidinecarboxaldehyde,5-([1,1'-biphenyl]-4-ylmethyl)-1,2,3,6-tetrahydro-6-oxo-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,5-([1,1'-biphenyl]-4-ylmethyl)-1,2,3,6-tetrahydro-6-oxo-2-thioxo-
• DTXSID80407715
• 28747-52-6
• NSC-123893
• NSC123893

• Inchi： 1S/C18H14N2O2S/c21-11-16-15(17(22)20-18(23)19-16)10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9,11H,10H2,(H2,19,20,22,23)
• InChI Key： ZZBWSULMIJKCNU-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(C=O)N1)CC1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 322.07772
• Monoisotopic Mass: 322.077598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3
• XLogP3: 2.9

Experimental Properties

• Density: 1.36
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.7
• PSA: 58.2
• LogP: 3.50280